Cas no 145131-30-2 (Urea,N-[2,6-bis(1-methylethyl)phenyl]-N'-[2-(1-methyl-1H-indol-3-yl)-2-phenylethyl]-)

Urea,N-[2,6-bis(1-methylethyl)phenyl]-N'-[2-(1-methyl-1H-indol-3-yl)-2-phenylethyl]- structure
145131-30-2 structure
Product Name:Urea,N-[2,6-bis(1-methylethyl)phenyl]-N'-[2-(1-methyl-1H-indol-3-yl)-2-phenylethyl]-
CAS No:145131-30-2
MF:C30H35N3O
MW:453.618407487869
CID:139505
PubChem ID:3072904
Update Time:2025-04-19

Urea,N-[2,6-bis(1-methylethyl)phenyl]-N'-[2-(1-methyl-1H-indol-3-yl)-2-phenylethyl]- Chemical and Physical Properties

Names and Identifiers

    • Urea,N-[2,6-bis(1-methylethyl)phenyl]-N'-[2-(1-methyl-1H-indol-3-yl)-2-phenylethyl]-
    • 1-[2,6-di(propan-2-yl)phenyl]-3-[2-(1-methylindol-3-yl)-2-phenylethyl]urea
    • 1-[2,6-bis(1-methylethyl)phenyl]-3-[2-(1-methyl-1H-indol-3-yl)-2-phenylethyl]urea
    • N-(2,6-Bis(1-methylethyl)phenyl)-N'-(2-(1-methyl-1H-indol-3-yl)-2-phenylethyl)urea
    • N(sup 2)-(2,6-Diisopropylphenyl)-N(sup 2)-(2-(1-methyl-3-indolyl)-2-phenylethyl)urea
    • Urea, N-(2,6-bis(1-methylethyl)phenyl)-N'-(2-(1-methyl-1H-indol-3-yl)-2-phenylethyl)-
    • 145131-30-2
    • DTXSID70932506
    • N-[2,6-Di(propan-2-yl)phenyl]-N'-[2-(1-methyl-1H-indol-3-yl)-2-phenylethyl]carbamimidic acid
    • Inchi: 1S/C30H35N3O/c1-20(2)23-15-11-16-24(21(3)4)29(23)32-30(34)31-18-26(22-12-7-6-8-13-22)27-19-33(5)28-17-10-9-14-25(27)28/h6-17,19-21,26H,18H2,1-5H3,(H2,31,32,34)
    • InChI Key: KNMAZRDMDMZVNX-UHFFFAOYSA-N
    • SMILES: O=C(NC1C(=CC=CC=1C(C)C)C(C)C)NCC(C1C=CC=CC=1)C1=CN(C)C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 453.27825
  • Monoisotopic Mass: 453.278012748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 7
  • Complexity: 627
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.7
  • Topological Polar Surface Area: 46.1Ų

Experimental Properties

  • PSA: 46.06

Urea,N-[2,6-bis(1-methylethyl)phenyl]-N'-[2-(1-methyl-1H-indol-3-yl)-2-phenylethyl]- Related Literature

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